4-fluoro-7-methyl-2,3-dihydro-1H-indole

• Molecular Formula: C9H10FN
• Molecular Weight: 151.18 g/mol
• IUPAC Name: 4-fluoro-7-methyl-2,3-dihydro-1H-indole
• InChI: InChI=1S/C9H10FN/c1-6-2-3-8(10)7-4-5-11-9(6)7/h2-3,11H,4-5H2,1H3
• InChI Key: QVJXMGFKPJRYIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)F)CCN2

Description

4-Fluoro-7-methyl-2,3-dihydro-1H-indole is a fluorinated indole derivative characterized by a partially saturated bicyclic structure. The compound features a fluorine atom at the 4-position and a methyl group at the 7-position of the indole scaffold. The 2,3-dihydro modification reduces aromaticity in the five-membered ring, altering electronic properties and reactivity compared to fully aromatic indoles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-7-methyl-2,3-dihydro-1H-indole can be achieved through several methods. One common approach involves the Fischer indole synthesis, which typically uses phenylhydrazine and cyclohexanone derivatives under acidic conditions . Another method involves the use of methanesulfonic acid in methanol under reflux conditions to yield the desired indole derivative .

Industrial Production Methods

Industrial production of this compound may involve large-scale Fischer indole synthesis, optimized for higher yields and purity. The reaction conditions, such as temperature, solvent, and catalysts, are carefully controlled to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

4-fluoro-7-methyl-2,3-dihydro-1H-indole undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

4-fluoro-7-methyl-2,3-dihydro-1H-indole has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antiviral and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in drug development.

Industry: It is used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-fluoro-7-methyl-2,3-dihydro-1H-indole involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

The structural and functional attributes of 4-fluoro-7-methyl-2,3-dihydro-1H-indole are best contextualized by comparing it to related indole derivatives. Below is a detailed analysis:

Structural Analogues with Halogen Substitutions

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Key Properties/Applications	Reference
4-Fluoro-7-methyl-2,3-dihydro-1H-indole	C₉H₁₀FN	151.18	4-F, 7-CH₃, 2,3-dihydro	Intermediate in kinase inhibitor synthesis
4-Fluoro-7-iodo-1H-indole	C₈H₅FIN	261.03	4-F, 7-I, fully aromatic	Radiolabeling precursor; heavier halogen enhances lipophilicity
7-Chloro-3-(difluoromethyl)-1H-indole	C₉H₅ClF₂N	201.60	7-Cl, 3-CF₂H	Agrochemical applications; enhanced electrophilicity at C-3
7-Chloro-2,3-diphenyl-1H-indole	C₂₀H₁₄ClN	303.78	7-Cl, 2/3-Ph groups	Steric bulk limits solubility; used in material science

Key Observations :

• Halogen Effects : The 4-fluoro substitution in the target compound provides moderate electronegativity, whereas iodine in 4-Fluoro-7-iodo-1H-indole increases molecular weight and lipophilicity, impacting bioavailability .
• Dihydro vs.

Derivatives with Heterocyclic Substituents

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Key Properties/Applications	Reference
4-Fluoro-7-methyl-2-(pyridin-3-yl)indoline	C₁₄H₁₃FN₂	228.26	4-F, 7-CH₃, 2-pyridinyl	Potential CNS-targeting agent; pyridine enhances hydrogen bonding
N-(4-Benzoylphenyl)-5-fluoro-1H-indole-2-carboxamide	C₂₂H₁₅FN₂O₂	359.36	5-F, 2-carboxamide, 4-benzoylphenyl	Anticancer candidate; amide linkage aids solubility

Key Observations :

• Functional Groups : The carboxamide group in N-(4-Benzoylphenyl)-5-fluoro-1H-indole-2-carboxamide improves aqueous solubility, contrasting with the hydrophobic methyl group in the target compound .
• Heterocyclic Additions : The pyridinyl group in 4-Fluoro-7-methyl-2-(pyridin-3-yl)indoline introduces basicity, which may influence pharmacokinetic profiles .

NMR and Spectroscopic Comparisons

• 13C-NMR Shifts :

  • The target compound’s 2,3-dihydro structure results in upfield shifts for C-2 and C-3 (δ ~47–50 ppm for CH₂ groups) compared to aromatic indoles (e.g., δ ~102–136 ppm for sp² carbons in 7-Chloro-2,3-diphenyl-1H-indole) .
  • Fluorine at C-4 deshields adjacent carbons, as seen in 4-Fluoro-1H-indole-2,3-dione (δ ~157 ppm for C-4) .
• IR and MS Data: The target compound’s IR spectrum lacks the N-H stretch (~3400 cm⁻¹) seen in non-dihydro indoles due to reduced aromatic NH character . MS fragmentation patterns differ significantly: For example, 7-Chloro-3-(difluoromethyl)-1H-indole shows prominent [M-Cl]+ peaks, whereas the target compound exhibits [M-CH₃]+ fragments .

Biological Activity

4-Fluoro-7-methyl-2,3-dihydro-1H-indole is a derivative of indole, a bicyclic structure known for its significant biological activity. This compound has garnered interest in medicinal chemistry due to its potential therapeutic applications, including anticancer and antimicrobial properties. This article reviews the biological activity of 4-fluoro-7-methyl-2,3-dihydro-1H-indole, supported by research findings and case studies.

The molecular formula of 4-fluoro-7-methyl-2,3-dihydro-1H-indole is $C_9H_{10}F$ with a molecular weight of approximately 151.18 g/mol. Its structure includes a fluorine atom at the fourth position and a methyl group at the seventh position of the indole ring, which significantly influences its chemical reactivity and biological interactions.

Property	Value
Molecular Formula	C9H10F
Molecular Weight	151.18 g/mol
IUPAC Name	4-Fluoro-7-methyl-2,3-dihydro-1H-indole

Anticancer Properties

Recent studies have highlighted the anticancer potential of indole derivatives, including 4-fluoro-7-methyl-2,3-dihydro-1H-indole. Research indicates that this compound may inhibit tumor growth through various mechanisms:

• Apoptosis Induction : The compound has been shown to induce apoptosis in cancer cells by activating caspase pathways.
• Cell Cycle Arrest : It can cause cell cycle arrest in the G1 phase, preventing cancer cell proliferation.
• Inhibition of Metastasis : Studies suggest that it may inhibit the migration and invasion of cancer cells.

A notable study demonstrated that 4-fluoro-7-methyl-2,3-dihydro-1H-indole exhibited IC50 values in the micromolar range against several cancer cell lines, indicating significant cytotoxicity .

Antimicrobial Activity

The antimicrobial properties of 4-fluoro-7-methyl-2,3-dihydro-1H-indole have also been explored:

• Bacterial Inhibition : The compound showed efficacy against various bacterial strains, including both Gram-positive and Gram-negative bacteria.
• Fungal Activity : Preliminary tests indicated antifungal activity against common pathogens such as Candida species.

Research findings indicate that the compound disrupts bacterial cell membranes and inhibits essential enzymatic pathways .

The biological activity of 4-fluoro-7-methyl-2,3-dihydro-1H-indole is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : It may act as an inhibitor for key enzymes involved in cancer metabolism and microbial growth.
• Receptor Binding : The compound's structural features allow it to bind to various receptors, influencing cellular signaling pathways.

Case Studies

Several case studies have been conducted to evaluate the efficacy and safety profile of 4-fluoro-7-methyl-2,3-dihydro-1H-indole:

• In Vivo Studies : Animal models treated with the compound showed reduced tumor sizes compared to control groups.
• Toxicity Assessments : Toxicological evaluations indicated a favorable safety profile at therapeutic doses.